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Introduction

Deuterium fluoride (DF), the deuterated isotopologue of hydrogen fluoride, is a compound of
significant interest in various scientific and technological fields. Its unique properties, stemming
from the substitution of protium with deuterium, make it a valuable tool in spectroscopic studies,
chemical synthesis, and as a gain medium in high-power lasers. This in-depth technical guide
provides a comprehensive overview of the molecular structure, physicochemical properties,
synthesis, and spectroscopic characterization of deuterium fluoride.

Molecular Structure and Properties

Deuterium fluoride is a simple diatomic molecule with a polar covalent bond between the
deuterium and fluorine atoms. The significant electronegativity difference between these atoms
results in a substantial dipole moment. In the solid state, DF molecules exhibit strong
intermolecular hydrogen bonding, forming zigzag chains, similar to hydrogen fluoride.

Key Molecular and Physical Properties
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The following table summarizes the key molecular and physicochemical properties of

deuterium fluoride.

Property

Value

Reference

Molecular Formula

DF

[1]

Molecular Weight 21.012505 g/mol [2]

Boiling Point 18.5°C [3]
) ] -83.6 °C (estimated, same as

Melting Point [4]

HF)

Vapor Pressure

The vapor pressure of DF is
slightly lower than that of HF at
the same temperature.
Detailed vapor pressure data
can be found in the work of
Claussen and Hildebrand
(1934).

[5]

Bond Dissociation Energy (D-
F)

576.236 + 0.011 kJ/mol

[6]

Gas Phase Equilibrium Bond
Length (re)

0.917 A

[2]

Dipole Moment

1.818805 D

[6]

Note on Boiling Point: While some sources report a boiling point of approximately -92 °C[3],

experimental data from synthesis procedures indicate a boiling point of 18.5 °C[3]. The latter is

more consistent with the expected slight increase in boiling point upon deuteration compared to

hydrogen fluoride (19.5 °C) due to stronger intermolecular forces.

Molecular Structure Diagram

The following diagram illustrates the linear molecular structure of a single deuterium fluoride

molecule.
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0.917 A

Figure 1: Molecular Structure of Deuterium Fluoride
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iH-bond

DF Chain

Figure 2: Solid-State Structure of Deuterium Fluoride
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Combine Benzoyl Fluoride
and Deuterium Oxide

'

Heat reaction mixture
at 65-70 °C

'

Distill crude DF

:

Redistill DF (2x)

Anhydrous DF Product

Figure 3: Synthesis of Deuterium Fluoride Workflow
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DF Gas Sample in Cell
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Figure 4: Gas-Phase IR Spectroscopy Logic
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Figure 5: NMR Signal Acquisition Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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